Cas no 89346-90-7 (1,3-Benzodioxole, 5-(4-methoxyphenyl)-)

1,3-Benzodioxole, 5-(4-methoxyphenyl)- structure
89346-90-7 structure
Product Name:1,3-Benzodioxole, 5-(4-methoxyphenyl)-
CAS No:89346-90-7
MF:C14H12O3
MW:228.243284225464
CID:603545
PubChem ID:11424700
Update Time:2025-04-19

1,3-Benzodioxole, 5-(4-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

    • 1,3-Benzodioxole, 5-(4-methoxyphenyl)-
    • 5-(4-methoxyphenyl)-1,3-benzodioxole
    • SCHEMBL6482119
    • DTXSID70465460
    • 89346-90-7
    • Inchi: 1S/C14H12O3/c1-15-12-5-2-10(3-6-12)11-4-7-13-14(8-11)17-9-16-13/h2-8H,9H2,1H3
    • InChI Key: NSWYPWQILGSHFS-UHFFFAOYSA-N
    • SMILES: O1COC2C=CC(=CC1=2)C1C=CC(=CC=1)OC

Computed Properties

  • Exact Mass: 228.078644241g/mol
  • Monoisotopic Mass: 228.078644241g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 248
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 27.7Ų
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